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Compound of Interest

Compound Name: 2-Amino-1,3-propanediol

Cat. No.: B045262 Get Quote

The proper disposal of 2-Amino-1,3-propanediol, also known as Serinol, is a critical

component of laboratory safety and environmental responsibility. As a substance classified as

causing skin irritation and serious eye damage, and being corrosive, it necessitates handling

and disposal as a hazardous chemical waste in accordance with regulations.[1][2] Adherence

to institutional and regulatory protocols is paramount to ensure the safety of laboratory

personnel and to prevent environmental contamination.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including safety glasses with side-shields or goggles, a lab coat,

and chemical-resistant gloves.[2][3] All handling of 2-Amino-1,3-propanediol and its waste

should be conducted in a well-ventilated area, preferably within a chemical fume hood.[3][4] An

eyewash station and safety shower should be readily accessible.[5]

Step 1: Waste Characterization and Segregation
All laboratory chemical waste should be treated as hazardous unless confirmed otherwise by

an Environmental Health and Safety (EHS) professional.[6] Based on its Safety Data Sheet

(SDS), 2-Amino-1,3-propanediol is a hazardous waste due to its corrosive properties.[2][4]

Key Actions:
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Do Not Drain Dispose: Do not dispose of 2-Amino-1,3-propanediol down the sink or in the

regular trash.[7][8] This compound does not meet the general criteria for drain disposal,

which is typically reserved for small amounts of non-hazardous, water-soluble substances

with a neutral pH.[9][10]

Segregate Waste: Store waste containing 2-Amino-1,3-propanediol separately from

incompatible materials, such as strong oxidizing agents, to prevent hazardous reactions.[4]

[10]

Step 2: Containerization and Labeling
Proper containment and labeling are mandated by the Environmental Protection Agency's

(EPA) Resource Conservation and Recovery Act (RCRA) and are essential for safe storage

and transport.[7][11]

Key Actions:

Select an Appropriate Container: Use a chemically compatible container that is in good

condition and has a secure, leak-proof lid. Plastic containers are often preferred over glass

to minimize the risk of breakage.[7][12] The original chemical container can be reused for

waste accumulation if it is compatible.[12]

Label the Container Immediately: As soon as the first drop of waste is added, affix a

"Hazardous Waste" label provided by your institution's EHS department.[6][12]

Complete the Label: Fill out the label completely and legibly. Information required typically

includes:

The words "Hazardous Waste".[7]

Full chemical name(s) of all contents (no abbreviations or formulas). For mixtures, list all

components and their approximate percentages.[7]

The date when waste was first added to the container.[7]

The name and contact information of the Principal Investigator.[7]

The specific laboratory or room number where the waste was generated.[7]
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Appropriate hazard pictograms (e.g., corrosive).[7]

Step 3: Accumulation and Storage
Hazardous waste must be stored in a designated and controlled area within the laboratory.

Key Actions:

Designate a Satellite Accumulation Area (SAA): Store the labeled waste container at or near

the point of generation, in a designated SAA.[10][13] This area must be under the control of

laboratory personnel.[8]

Keep Containers Closed: Waste containers must remain tightly sealed except when actively

adding waste.[6][8]

Use Secondary Containment: Whenever possible, place waste containers in a secondary

containment bin or tray to contain any potential leaks or spills.[6]

Monitor Accumulation Limits: Adhere to institutional and regulatory limits for waste

accumulation. Typically, a laboratory may not accumulate more than 55 gallons of hazardous

waste at any one time.[6][13]

Step 4: Arranging for Disposal
Disposal of hazardous waste must be managed through your institution's EHS department or

an equivalent safety office.

Key Actions:

Request a Pickup: Once the waste container is full, or before the accumulation time limit is

reached (often one year), submit a hazardous waste pickup request to your EHS

department.[10][13]

Professional Disposal: Do not attempt to dispose of the chemical yourself. EHS will arrange

for a licensed professional waste disposal service to collect the waste.[2][4] The standard

disposal method for this type of organic chemical is often high-temperature incineration in a

facility equipped with afterburners and scrubbers.[3][4]
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Handling Spills and Empty Containers
Spill Cleanup: In the event of a spill, evacuate the area if necessary.[4] Wearing appropriate

PPE, contain the spill. For solid 2-Amino-1,3-propanediol, sweep it up carefully to avoid

creating dust and place it in a suitable, closed container for disposal as hazardous waste.[3][4]

Absorbent materials used for cleanup must also be disposed of as hazardous waste.[6]

Empty Containers: An empty container that held 2-Amino-1,3-propanediol must be managed

carefully. The recommended procedure is to triple-rinse the container with a suitable solvent

(such as water) that can remove the chemical residue.[6][12]

Collect the Rinsate: The rinsate from all three rinses must be collected and disposed of as

hazardous waste.[6][12]

Container Disposal: After triple-rinsing and air-drying, deface or remove the original label and

dispose of the container in the regular trash, unless institutional policy dictates otherwise.[6]

Summary of Key Disposal Parameters
The following table summarizes critical quantitative data relevant to the disposal of laboratory

chemicals.

Parameter Value / Guideline Source(s)

General Drain Disposal pH

Range
5.5 - 10.5 [8][9]

SAA Hazardous Waste Volume

Limit
≤ 55 gallons [6][13]

SAA Acutely Toxic (P-List)

Limit
≤ 1 quart (liquid) or 1 kg (solid) [13]

2-Amino-1,3-propanediol Flash

Point
> 110 °C / > 230 °F [1]

Transport UN Number

UN 3259 or UN 3263

(Corrosive Solid, Basic,

Organic, N.O.S.)

[2][4]
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Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 2-Amino-1,3-propanediol.
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Waste Generated
(2-Amino-1,3-propanediol)

Characterize Waste:
Is it Hazardous?

Consult SDS:
Corrosive, Skin/Eye Irritant

=> HAZARDOUS

Yes

1. Select Compatible Container
(Closed, Leak-proof)

2. Affix & Complete
Hazardous Waste Label

3. Segregate from
Incompatibles (e.g., Oxidizers)

4. Store in Designated
Satellite Accumulation Area (SAA)

5. Request Pickup from
Environmental Health & Safety (EHS)

Final Disposal by
Licensed Professional Service

(e.g., Incineration)

Click to download full resolution via product page

Caption: Workflow for the compliant disposal of 2-Amino-1,3-propanediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b045262?utm_src=pdf-custom-synthesis
https://www.fishersci.ca/store/msds?partNumber=AC401030050&productDescription=2-amino-1-3-propanediol-98-thermo-scientific&language=en&countryCode=CA
https://www.tcichemicals.com/BE/en/sds/A1252_EU_6N.pdf
https://www.cdhfinechemical.com/images/product/msds/18_492585733_2-Amino-2-Methyl-1,3-Propanediol-CASNO-115-69-5-MSDS.pdf
https://www.chemicalbook.com/msds/2-amino-1-3-propanediol.htm
https://pim-resources.coleparmer.com/sds/00004.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-20
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-20
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.pfw.edu/sites/default/files/documents-2025/11/Hazardous-Waste-Disposal-Guidelines.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b045262#2-amino-1-3-propanediol-proper-disposal-procedures
https://www.benchchem.com/product/b045262#2-amino-1-3-propanediol-proper-disposal-procedures
https://www.benchchem.com/product/b045262#2-amino-1-3-propanediol-proper-disposal-procedures
https://www.benchchem.com/product/b045262#2-amino-1-3-propanediol-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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